Cas no 105701-66-4 (Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo-)

• Product Name: Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo-
• CAS No: 105701-66-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 207549
• PubChem ID: 129091
• Update Time: 2025-04-19

Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo-
• 3-hydroxy-4,5,6,7-tetrahydro-isoxazolo(4,5-c)pyridine-4-carboxylic acid
• 3-oxo-4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-4-carboxylic acid
• (RS)-3-hydroxy-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-4-carboxylic acid
• (RS)-3-hydroxy-4,5,6,7-tetrahydroisoxazolo< 4,5-c> pyridine-4-carboxylic acid zwitterion
• 4-Hpca
• 5-HPCA
• AC1L2UZH
• ACMC-20m8te
• AG-D-19486
• CTK0I1265
• PD093701
• 3-Hydroxy-4,5,6,7-tetrahydro[1,2]oxazolo[4,5-c]pyridine-4-carboxylic acid
• Isoxazolo(4,5-c)pyridine-4-carboxylic acid, 2,3,4,5,6,7-hexahydro-3-oxo-, (+-)-
• CAS_129091
• 105701-66-4
• DTXSID80909683
• NSC_129091
• 3-Oxo-2,3,4,5,6,7-hexahydroisoxazolo[4,5-c]pyridine-4-carboxylic acid
• SCHEMBL13319918
• BDBM81879

• Inchi： 1S/C7H8N2O4/c10-6-4-3(13-9-6)1-2-8-5(4)7(11)12/h5,8H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： DBCBPNMITMFFKO-UHFFFAOYSA-N
• SMILES： O1C2CCNC(C(=O)O)C=2C(N1)=O

Computed Properties

• Exact Mass: 184.04844
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66